Cas no 14208-52-7 (3-Phenylisothiazol-5-amine)
3-Phenylisothiazol-5-amine structure
Product Name:3-Phenylisothiazol-5-amine
CAS No:14208-52-7
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD07382685
CID:1031961
PubChem ID:12603879
Update Time:2025-04-20
3-Phenylisothiazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylisothiazol-5-amine
- 3-Phenyl-1,2-thiazol-5-amine
- 3-phenyl-5-aminothiazole
- 3-phenylisothiazol-5-ylamine
- 3-phenyl-isothiazol-5-ylamine
- 5-amino3-phenylisothiazole
- 5-amino-3-phenylisothiazole
- 5-amino-3-phenyl-isothiazole
- AK123537
- EN300-78761
- KB-33145
- QC-10020
- SureCN444555
- 5-Isothiazolamine, 3-phenyl-
- 3-Phenylisothiazole-5-amine
- DHGKYVMNSHRALD-UHFFFAOYSA-N
- NE44502
- ST24042417
- Z1268152361
- DTXSID40504113
- AKOS016011678
- SY192041
- C72650
- SCHEMBL444555
- DB-023460
- CS-0156347
- AS-59312
- 14208-52-7
- A885303
- MFCD07382685
-
- MDL: MFCD07382685
- Inchi: 1S/C9H8N2S/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,10H2
- InChI Key: DHGKYVMNSHRALD-UHFFFAOYSA-N
- SMILES: S1C(=CC(C2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 176.04094
- Monoisotopic Mass: 176.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2
- XLogP3: 2.3
Experimental Properties
- PSA: 38.91
3-Phenylisothiazol-5-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H312-H332
- Warning Statement: P280
- Storage Condition:Keep in dark place,Sealed in dry,Room Temperature
3-Phenylisothiazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PH647-1g |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95+% | 1g |
3679.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PH647-250mg |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95+% | 250mg |
1251CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PH647-100mg |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95+% | 100mg |
639CNY | 2021-05-07 | |
| Ambeed | A131701-100mg |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 100mg |
$86.0 | 2025-02-21 | |
| Ambeed | A131701-250mg |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 250mg |
$173.0 | 2025-02-21 | |
| Ambeed | A131701-1g |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 1g |
$430.0 | 2025-02-21 | |
| Ambeed | A131701-5g |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 5g |
$1535.0 | 2025-02-21 | |
| Chemenu | CM189858-250mg |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 250mg |
$180 | 2023-03-06 | |
| Chemenu | CM189858-1g |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 1g |
$449 | 2023-03-06 | |
| Chemenu | CM189858-5g |
3-Phenylisothiazol-5-amine |
14208-52-7 | 95% | 5g |
$1387 | 2022-09-03 |
3-Phenylisothiazol-5-amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
14208-52-7 (3-Phenylisothiazol-5-amine) Related Products
- 140486-52-8(5-Isothiazolamine, 3-(3-pyridinyl)-)
- 10514-34-8(3-Phenylisothiazole)
- 91818-68-7(4-Methyl-3-phenylisothiazol-5-amine)
- 96018-35-8(5-Isothiazolamine, 3-(4-chlorophenyl)-)
- 96018-39-2(3-(4-fluorophenyl)-1,2-thiazol-5-amine)
- 96018-41-6(3-(3-methoxyphenyl)-1,2-thiazol-5-amine)
- 49602-78-0(ISOTHIAZOLE, 3-(4-METHYLPHENYL)-)
- 96018-37-0(3-(3-methylphenyl)-1,2-thiazol-5-amine)
- 540493-94-5(5-Isothiazolamine, 3,4-diphenyl-)
- 75907-55-0(3-(4-Methoxyphenyl)isothiazol-5-amine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk